Cas no 1289042-45-0 (2-chloro-3-formylpyridine-4-carboxylic acid)

• Product Name: 2-chloro-3-formylpyridine-4-carboxylic acid
• CAS No: 1289042-45-0
• MF: C₇H₄ClNO₃
• MW: 185.564560890198
• CID: 1040831
• PubChem ID: 70700634
• Update Time: 2025-08-02

2-chloro-3-formylpyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-formylisonicotinic acid
• 2-chloro-3-formylpyridine-4-carboxylic acid
• AK103245
• ANW-64973
• CTK8C0620
• KB-229455
• DB-330043
• CS-0215061
• 4-Pyridinecarboxylic acid, 2-chloro-3-formyl-
• DTXSID60743441
• EN300-217876
• 2-Chloro-3-formylisonicotinicacid
• 1289042-45-0

• Inchi： 1S/C7H4ClNO3/c8-6-5(3-10)4(7(11)12)1-2-9-6/h1-3H,(H,11,12)
• InChI Key： QZOUCFCTUUEITK-UHFFFAOYSA-N
• SMILES： ClC1C(C=O)=C(C(=O)O)C=CN=1

Computed Properties

• Exact Mass: 184.9879707g/mol
• Monoisotopic Mass: 184.9879707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 67.3Ų

2-chloro-3-formylpyridine-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-chloro-3-formylpyridine-4-carboxylic acid

Comprehensive Guide to 2-Chloro-3-Formylpyridine-4-Carboxylic Acid (CAS No. 1289042-45-0)

2-Chloro-3-formylpyridine-4-carboxylic acid (CAS No. 1289042-45-0) is a highly versatile heterocyclic compound with significant applications in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative family, featuring a unique combination of functional groups, including a chloro, formyl, and carboxylic acid moiety. Its molecular formula is C₇H₄ClNO₃, and it is widely recognized for its role as a key intermediate in the synthesis of bioactive molecules.

One of the most searched questions about 2-chloro-3-formylpyridine-4-carboxylic acid is its synthetic applications. Researchers frequently inquire about its use in developing novel drug candidates, particularly in the fields of oncology and antimicrobial therapy. Recent studies highlight its potential in designing small-molecule inhibitors targeting specific enzymes, making it a hotspot in medicinal chemistry discussions.

The physicochemical properties of 2-chloro-3-formylpyridine-4-carboxylic acid contribute to its broad utility. It typically appears as a white to off-white crystalline powder with moderate solubility in polar organic solvents like DMSO and methanol. Its melting point ranges between 180-185°C, and it exhibits stability under standard laboratory conditions. These characteristics make it a reliable building block for multi-step organic synthesis.

In the context of green chemistry, 2-chloro-3-formylpyridine-4-carboxylic acid has garnered attention for its role in sustainable synthesis. Researchers are exploring eco-friendly catalytic methods to optimize its production, reducing waste and energy consumption. This aligns with the growing demand for environmentally friendly chemical processes, a trending topic in scientific communities.

Another frequently searched aspect is the safety and handling of 2-chloro-3-formylpyridine-4-carboxylic acid. While it is not classified as a hazardous material, standard laboratory precautions, such as wearing gloves and eye protection, are recommended. Its storage conditions typically involve keeping it in a cool, dry place away from strong oxidizing agents.

The market demand for 2-chloro-3-formylpyridine-4-carboxylic acid has seen steady growth, driven by its applications in pharmaceutical intermediates and agrochemical formulations. Suppliers often highlight its high purity (≥98%) and consistent quality as critical factors for research and industrial use. Recent market analyses indicate a rising interest in custom synthesis services for this compound, catering to specialized research needs.

From a structural perspective, the presence of both electron-withdrawing (chloro and formyl) and electron-donating (carboxylic acid) groups in 2-chloro-3-formylpyridine-4-carboxylic acid enables diverse chemical modifications. This makes it a valuable scaffold for designing compounds with tailored electronic and steric properties, a topic frequently explored in computational chemistry studies.

In summary, 2-chloro-3-formylpyridine-4-carboxylic acid (CAS No. 1289042-45-0) is a multifaceted compound with expanding applications in drug discovery, agrochemicals, and material science. Its unique structural features and adaptability to modern synthetic methodologies position it as a compound of enduring interest in scientific research and industrial applications.